Cas no 942000-48-8 (N-(4-methoxyphenyl)-2-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide)

• Product Name: N-(4-methoxyphenyl)-2-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide
• CAS No: 942000-48-8
• MF: C₂₁H₂₁N₃O₃S₂
• MW: 427.539742231369
• CID: 6242378
• PubChem ID: 16899014
• Update Time: 2025-07-05

N-(4-methoxyphenyl)-2-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-2-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide
• 942000-48-8
• AKOS024640985
• F2335-0506
• 2-[2-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(2-methylphenyl)acetamide
• N-(4-methoxyphenyl)-2-((4-(2-oxo-2-(o-tolylamino)ethyl)thiazol-2-yl)thio)acetamide
• N-(4-methoxyphenyl)-2-[(4-{[(2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]acetamide

• Inchi： 1S/C21H21N3O3S2/c1-14-5-3-4-6-18(14)24-19(25)11-16-12-28-21(23-16)29-13-20(26)22-15-7-9-17(27-2)10-8-15/h3-10,12H,11,13H2,1-2H3,(H,22,26)(H,24,25)
• InChI Key： PKVVZVPQXSOQJL-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)CC(NC1C=CC=CC=1C)=O)SCC(NC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 427.10243389g/mol
• Monoisotopic Mass: 427.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 134Ų

Additional information on N-(4-methoxyphenyl)-2-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide

Introduction to N-(4-methoxyphenyl)-2-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide and Its Significance in Modern Chemical Biology

N-(4-methoxyphenyl)-2-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide

is a sophisticated organic compound characterized by its intricate molecular structure and multifaceted potential in the field of chemical biology. This compound, identified by the CAS number 942000-48-8, has garnered significant attention due to its unique chemical properties and promising applications in pharmaceutical research and drug development. The molecular architecture of this compound incorporates several key functional groups, including a 4-methoxyphenyl moiety, a 2-methylphenyl carbamoylmethyl group, and a 1,3-thiazol-2-yl sulfanylacetamide moiety, which collectively contribute to its distinctive reactivity and biological activity.

The 4-methoxyphenyl group is a well-known pharmacophore that enhances the solubility and bioavailability of many pharmaceutical compounds. Its presence in N-(4-methoxyphenyl)-2-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide suggests that this compound may exhibit improved pharmacokinetic properties, making it a valuable candidate for further investigation in drug design. Additionally, the 2-methylphenyl carbamoylmethyl group introduces a carbonyl functionality that can participate in hydrogen bonding and other non-covalent interactions, which are crucial for the binding affinity of drug molecules to their targets.

The 1,3-thiazol-2-yl sulfanylacetamide moiety is particularly noteworthy for its potential biological activity. Thiazole derivatives are well-documented for their wide range of biological functions, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfanylacetamide group further enhances the compound's ability to interact with biological targets by providing additional sites for hydrogen bonding and electrostatic interactions. These structural features make N-(4-methoxyphenyl)-2-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The unique structure of N-(4-methoxyphenyl)-2-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide positions it as a potential lead compound for the discovery of new drugs. For instance, studies have shown that thiazole derivatives can inhibit enzymes such as kinases and phosphodiesterases, which are often implicated in diseases like cancer and inflammation. The presence of multiple functional groups in this compound suggests that it may exhibit dual or multi-target inhibition, a strategy that has gained considerable traction in recent drug development efforts.

The synthesis of N-(4-methoxyphenyl)-2-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide involves a series of complex organic transformations that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of key intermediates such as 4-methoxybenzoic acid and 2-methylbenzoic acid, which are then coupled with appropriate sulfonyl chlorides to form the sulfanylacetamide derivative. Subsequent reactions involve the introduction of the 1,3-thiazol-2-yl group through nucleophilic substitution or condensation reactions. The final step involves the attachment of the (2-methylphenyl)carbamoylmethyl group via carbamoylation reactions.

The chemical synthesis of this compound highlights the importance of advanced organic chemistry techniques in drug development. Modern synthetic methods such as transition metal-catalyzed cross-coupling reactions and flow chemistry have significantly improved the efficiency and scalability of complex molecule synthesis. These techniques not only reduce the time and cost associated with drug development but also enhance the purity and yield of target compounds. The successful synthesis of N-(4-methoxyphenyl)-2-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide demonstrates the capabilities of contemporary synthetic chemistry in producing complex organic molecules with high precision.

Beyond its synthetic significance, N-(4-methoxyphenyl)-2-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide has shown potential in preclinical studies as a modulator of various biological pathways. Research has indicated that this compound may exhibit inhibitory activity against enzymes involved in inflammation and cancer progression. For example, studies have suggested that thiazole derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, these compounds have been shown to interfere with signaling pathways that are crucial for cancer cell proliferation and survival.

The pharmacological activity of N-(4-methoxyphenyl)-2-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide is further supported by computational modeling studies. Molecular docking simulations have been used to predict how this compound interacts with its potential targets at the atomic level. These studies have provided valuable insights into the binding mode of the compound and have helped identify key residues that contribute to its binding affinity. By understanding these interactions at a molecular level, researchers can make informed modifications to improve the potency and selectivity of this compound as a potential drug candidate.

In conclusion, N-(4-methoxyphenyl)- N-()⁽⁾(_{(((()))))S-acetyl}